2-Bromo-7-chloro-3,4-dihydronaphthalen-1(2H)-one

• CAS No.: 56820-57-6
• Molecular Formula: C10H8BrClO
• Molecular Weight: 259.52 g/mol
• IUPAC Name: 2-bromo-7-chloro-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C10H8BrClO/c11-9-4-2-6-1-3-7(12)5-8(6)10(9)13/h1,3,5,9H,2,4H2
• InChI Key: XIRKKYRDOMRHSE-UHFFFAOYSA-N
• SMILES: C1CC2=C(C=C(C=C2)Cl)C(=O)C1Br

Description

2-Bromo-7-chloro-3,4-dihydronaphthalen-1(2H)-one is a useful research compound. Its molecular formula is C10H8BrClO and its molecular weight is 259.52 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 7-chloro-1-tetralone, 204.3 g, (1.1 moles), in carbon disulfide (1.08 liters) there is dropwise, with stirring, 176 g (1.1 moles) of bromine in 540 ml carbon disulfide at 0°-5° C. After stirring for an additional 30 minutes, the solvent is removed, giving a dark brown syrup, weighing 315 g. The crude product is used as is in the following step.